Cas no 321890-34-0 ((azetidin-3-ylmethyl)dimethylamine)

(Azetidin-3-ylmethyl)dimethylamine is a versatile azetidine derivative featuring a tertiary amine functional group. Its compact, strained azetidine ring imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The dimethylamine substituent enhances nucleophilicity, facilitating its use as a building block for heterocyclic compounds or as a ligand in catalysis. The compound’s rigid structure can improve molecular recognition in drug design, particularly for targeting central nervous system (CNS) applications. Its stability under mild conditions and compatibility with common organic transformations further underscore its utility in medicinal chemistry and material science. Proper handling is advised due to potential sensitivity to moisture or air.

(azetidin-3-ylmethyl)dimethylamine structure

321890-34-0 structure

Product Name:(azetidin-3-ylmethyl)dimethylamine

CAS No:321890-34-0

MF:C₆H₁₄N₂

MW:114.188761234283

MDL:MFCD17170038

CID:1449889

PubChem ID:22174727

Update Time:2025-06-09

(azetidin-3-ylmethyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

- Azetidin-3-yl-N,N-dimethylmethanamine
- 1-(azetidin-3-yl)-N,N-dimethylmethanamine
- N,N-Dimethyl-3-azetidinemethanamine
- (azetidin-3-ylmethyl)dimethylamine
- PB11706
- 1-(3-azetidinyl)-N,N-dimethylmethanamine
- AKOS006347645
- 321890-34-0
- MFCD17170038
- EN300-233440
- BS-32271
- P12133
- SCHEMBL91545
- N,N-Dimethyl-3-azetidinemethanamine hydrochloride
- SY281284
- [(azetidin-3-yl)methyl]dimethylamine
- DB-114938
- A913895
- CS-0057493
- MDL： MFCD17170038
- Inchi： 1S/C6H14N2/c1-8(2)5-6-3-7-4-6/h6-7H,3-5H2,1-2H3
- InChI Key： MSHQGNNZIQLBHV-UHFFFAOYSA-N
- SMILES： N1CC(CN(C)C)C1

Computed Properties

Exact Mass: 114.11582
Monoisotopic Mass: 114.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 66.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 15.3Å²

Experimental Properties

PSA: 15.27

(azetidin-3-ylmethyl)dimethylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(azetidin-3-ylmethyl)dimethylamine Pricemore >>

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